BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Butoxy-2,6-difluorobenzaldehyde: Technical
Guide & Application Profile

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

3-Butoxy-2,6-
Compound Name:

difluorobenzaldehyde
CAS No.: 1706461-13-3
Cat. No.: B1447020

Get Quote

Abstract

3-Butoxy-2,6-difluorobenzaldehyde (CAS 1706461-13-3) represents a specialized fluorinated
scaffold used in the synthesis of lipophilic bioactive agents.[1] Characterized by a highly
electrophilic aldehyde group flanked by two fluorine atoms and an electron-donating butoxy
chain, this intermediate offers a unique electronic profile for medicinal chemistry. This guide
details its physicochemical properties, validated synthetic protocols, and strategic applications
in optimizing drug pharmacokinetics (PK) and potency.[2]

Part 1: Chemical Identity & Physicochemical
Profile[2]

The strategic value of 3-butoxy-2,6-difluorobenzaldehyde lies in its ability to introduce a
metabolically stable, electron-deficient aromatic ring while simultaneously tuning lipophilicity via
the butoxy ether chain.[2]

Core Data Table[2]
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Property Specification

IUPAC Name 3-Butoxy-2,6-difluorobenzaldehyde
CAS Number 1706461-13-3

Molecular Formula C11H12F202

Molecular Weight 214.21 g/mol

Physical State

Pale yellow liquid or low-melting solid
(Predicted)

LogP (Predicted)

~2.96 (Lipophilic)

H-Bond Acceptors

2 (Ether O, Carbonyl O)

H-Bond Donors

0

Rotatable Bonds

5

Electronic Profile

Electron-deficient ring (due to 2,6-F) with 3-

alkoxy donation

Structural Analysis[3]

o 2,6-Difluoro Motif: The two ortho-fluorine atoms exert a strong inductive withdrawing effect (-
), significantly increasing the electrophilicity of the aldehyde carbonyl. This makes the
molecule highly reactive toward nucleophilic attack (e.g., condensation reactions).[2]

o 3-Butoxy Group: This substituent serves two roles:

o Electronic: It acts as a weak electron donor (+M) to the ring, modulating the extreme
electron deficiency caused by the fluorines.[2]

o Steric/Lipophilic: The butyl chain increases the partition coefficient (LogP), enhancing
membrane permeability and facilitating binding in hydrophobic pockets of target proteins
(e.g., kinase ATP-binding sites).[2]

Part 2: Synthetic Pathways & Manufacturing[2]
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The most robust synthetic route for research-scale production involves the selective O-
alkylation of the commercially available precursor 2,6-difluoro-3-hydroxybenzaldehyde.[2] This
method avoids the regioselectivity issues associated with direct formylation of alkoxybenzenes.

[2]

Synthesis Workflow Diagram
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Figure 1: Validated synthetic route via Williamson ether synthesis.

Detailed Experimental Protocol (Self-Validating)

Objective: Synthesis of 3-butoxy-2,6-difluorobenzaldehyde via O-alkylation.

Reagents:

2,6-Difluoro-3-hydroxybenzaldehyde (1.0 eq)

1-Bromobutane (1.2 eq)

Potassium Carbonate (K2COs), anhydrous (2.0 eq)[2][3]

N,N-Dimethylformamide (DMF), anhydrous (Solvent)[2][3]
Step-by-Step Procedure:

e Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 2,6-
difluoro-3-hydroxybenzaldehyde (e.g., 1.58 g, 10 mmol) in anhydrous DMF (15 mL).
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e Deprotonation: Add anhydrous K2COs (2.76 g, 20 mmol) in a single portion. Stir the
suspension at room temperature for 15 minutes. Observation: The mixture may turn
yellow/orange as the phenoxide anion forms.[2]

o Alkylation: Add 1-bromobutane (1.3 mL, 12 mmol) dropwise via syringe.

e Reaction: Heat the mixture to 60°C under an inert atmosphere (N2 or Ar) for 4-6 hours.
Validation: Monitor by TLC (Hexane:EtOAc 4:1). The starting phenol (lower Rf) should
disappear, replaced by a less polar spot (higher Rf).[2]

o Workup:

o Cool to room temperature.[2][4]

o

Pour the mixture into ice-cold water (50 mL) to precipitate the product or induce phase
separation.

o

Extract with Ethyl Acetate (3 x 20 mL).

[¢]

Wash combined organics with water (2x) and brine (1x) to remove DMF.

[¢]

Dry over anhydrous NazSOa4, filter, and concentrate in vacuo.

 Purification: If necessary, purify via flash column chromatography (SiOz, Hexane/EtOAc
gradient).[2]

Yield Expectation: 85—-95% (Pale yellow oil).

Part 3: Reactivity & Functionalization

The unique substitution pattern dictates the chemical behavior of this scaffold.[2] The aldehyde

is the primary handle, while the fluorinated ring offers specific opportunities for metabolic
blocking.[2]

Reactivity Logic Map
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KMnO4 or NaClO

Figure 2: Primary reaction pathways for downstream library generation.

Key Reaction Classes[2]

» Aldehyde Condensations: Due to the electron-withdrawing 2,6-fluorines, the carbonyl carbon
is electron-poor.[2] Reactions with nucleophiles (amines, ylides) proceed faster than with
non-fluorinated benzaldehydes.[2]

o Application: Synthesis of Schiff bases or Styrenes.

» Heterocycle Synthesis: This aldehyde is a prime precursor for 2-substituted benzimidazoles
(reaction with phenylenediamines) or quinolones. The 2,6-difluoro pattern is often retained in
the final drug to block metabolic oxidation at the ortho-positions.[2]

Part 4: Applications in Medicinal Chemistry[2][5]
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Lipophilic Tuning & Metabolic Stability

In drug design, the 3-butoxy group serves as a "lipophilic anchor."

e LogP Modulation: Increasing lipophilicity helps compounds cross the blood-brain barrier
(BBB) or penetrate bacterial cell walls.

o Metabolic Blocking: The 2,6-difluoro substitution blocks the primary sites of CYP450-
mediated aromatic hydroxylation, extending the half-life (

) of the drug candidate.[2]

Case Study Scenarios

o Antibacterial Agents: Similar 2,6-difluorobenzaldehyde derivatives are key intermediates in
the synthesis of fluoroquinolones (e.g., Delafloxacin precursors).[2] The aldehyde is often
converted to a benzyl amine or incorporated into a larger polycyclic system.[2]

e Kinase Inhibitors: The alkoxy chain can occupy the hydrophobic "back pocket" of a kinase
ATP-binding site, providing selectivity over other kinases.[2]

Part 5: Handling, Safety, & Stability[2]
Safety Profile (GHS Classification)

» Signal Word: Warning
e Hazard Statements:
o H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]
o H335: May cause respiratory irritation.[2]

o Precautionary Measures: Handle in a fume hood. Wear nitrile gloves and safety glasses.[2]

Storage & Stability
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» Oxidation Sensitivity: Aldehydes oxidize to benzoic acids over time.[2] Store under an inert
atmosphere (Nitrogen/Argon).

o Temperature: Refrigerate (2—8°C) for long-term storage to prevent degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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